Cas no 2694734-47-7 (N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine)

• Product Name: N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine
• CAS No: 2694734-47-7
• MF: C₂₄H₁₉ClN₄OS
• MW: 446.951862573624
• CID: 6294929
• PubChem ID: 165943096
• Update Time: 2025-07-01

N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine
• [6-[2-[(6-chloropyridin-3-yl)amino]-1,3-thiazol-4-yl]-3,4-dihydro-2H-quinolin-1-yl]-phenylmethanone
• EN300-33036641
• N-[4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl]-6-chloropyridin-3-amine
• 2694734-47-7

• Inchi： 1S/C24H19ClN4OS/c25-22-11-9-19(14-26-22)27-24-28-20(15-31-24)17-8-10-21-18(13-17)7-4-12-29(21)23(30)16-5-2-1-3-6-16/h1-3,5-6,8-11,13-15H,4,7,12H2,(H,27,28)
• InChI Key： XJJKTNKADRTGIE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)NC1=NC(=CS1)C1C=CC2=C(C=1)CCCN2C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 446.0968101g/mol
• Monoisotopic Mass: 446.0968101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 86.4Ų

Additional information on N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine

N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine (CAS No. 2694734-47-7): An Overview

N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine (CAS No. 2694734-47-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as pyridine derivatives and is characterized by its unique structural features, including a benzoyl group, a tetrahydroquinoline moiety, and a thiazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine has been driven by the need for new therapeutic agents with improved efficacy and safety profiles. Recent studies have highlighted its potential in various therapeutic areas, including oncology and neurodegenerative diseases. The compound's ability to modulate specific biological targets makes it a promising candidate for further research and development.

One of the key areas of interest for this compound is its potential as an anti-cancer agent. Research has shown that N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine exhibits significant anti-proliferative activity against various cancer cell lines. In vitro studies have demonstrated its ability to inhibit the growth of breast cancer cells, lung cancer cells, and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Furthermore, the compound has shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have indicated that N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,3-thiazol-2-yl-6-chloropyridin-3-amine can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. These findings suggest that the compound may have neuroprotective properties that could be harnessed for therapeutic benefit.

The pharmacokinetic properties of N-4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-y)-1,3-thiazol--yl--chloropyridin--amine have also been investigated in detail. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a favorable half-life, which are important considerations for its potential use as an oral therapeutic agent.

In addition to its therapeutic potential, N--benzoyl--tetrahydroquinolin--thiazol--chloropyridin--amine has been studied for its safety profile. Toxicity studies in animal models have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its further evaluation in clinical trials.

The synthesis of N--benzoyl--tetrahydroquinolin--thiazol--chloropyridin--amine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps in the synthesis include the formation of the tetrahydroquinoline core through a catalytic hydrogenation reaction and the subsequent coupling with the thiazole moiety using standard coupling reactions such as Suzuki coupling or Buchwald-Hartwig amination.

Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for the production of this compound. These improvements have facilitated its availability for further research and development activities. The ability to produce N--benzoyl--tetrahydroquinolin--thiazol--chloropyridin--amine on a larger scale is crucial for advancing its clinical evaluation.

In conclusion, N--benzoyl--tetrahydroquinolin--thiazol--chloropyridin--amine (CAS No. 2694734--7) represents a promising candidate in the field of medicinal chemistry with potential applications in oncology and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive target for further investigation. Ongoing research aims to elucidate its full therapeutic potential and pave the way for its eventual use as a novel therapeutic agent.